Cas no 178209-29-5 (6,7-Dihydro-5H-cyclopentabpyridin-3-amine)

6,7-Dihydro-5H-cyclopentabpyridin-3-amine is a bicyclic heterocyclic amine with a fused cyclopentane and pyridine structure. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its rigid scaffold and amine functionality, which enable further derivatization. Its unique structure contributes to enhanced binding affinity in bioactive molecules, making it useful in drug discovery for targeting specific receptors or enzymes. The amine group allows for straightforward functionalization via amidation, acylation, or cross-coupling reactions. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows. Its stability under standard conditions further enhances its utility as a building block in organic chemistry.
6,7-Dihydro-5H-cyclopentabpyridin-3-amine structure
178209-29-5 structure
Product Name:6,7-Dihydro-5H-cyclopentabpyridin-3-amine
CAS No:178209-29-5
MF:C8H10N2
MW:134.178401470184
MDL:MFCD09800570
CID:112829
PubChem ID:10630532
Update Time:2025-06-09

6,7-Dihydro-5H-cyclopentabpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydro-5H-cyclopenta[b]pyridin-3-amine
    • 5H-Cyclopenta[b]pyridin-3-amine,6,7-dihydro-
    • 5H,6H,7H-cyclopenta[b]pyridin-3-amine
    • 6,7-dihydro-5H-[1]pyrindin-3-ylamine
    • 5H-Cyclopenta[b]pyridin-3-amine,6,7-dihydro-(9CI)
    • 5H-Cyclopenta[b]pyridin-3-amine, 6,7-dihydro-
    • KFHTWJPYTFRDLO-UHFFFAOYSA-N
    • EN300-127390
    • FT-0660145
    • MFCD09800570
    • F30816
    • AKOS006329262
    • A881417
    • CS-0376877
    • TS-01735
    • 178209-29-5
    • 3-amino-6,7-dihydro-5h-cyclopenta[b]pyridine
    • SCHEMBL5464319
    • SY147921
    • DTXSID10442634
    • DA-36688
    • 6,7-Dihydro-5H-cyclopentabpyridin-3-amine
    • MDL： MFCD09800570
    • Inchi： 1S/C8H10N2/c9-7-4-6-2-1-3-8(6)10-5-7/h4-5H,1-3,9H2
    • InChI Key： KFHTWJPYTFRDLO-UHFFFAOYSA-N
    • SMILES： N1C=C(C=C2C=1CCC2)N

Computed Properties

  • Exact Mass: 134.08400
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 308.735°C at 760 mmHg
  • Flash Point: 166.087°C
  • Refractive Index: 1.634
  • PSA: 38.91000
  • LogP: 1.73370

6,7-Dihydro-5H-cyclopentabpyridin-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dihydro-5H-cyclopentabpyridin-3-amine Pricemore >>

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